2,6-dimethylazepane hydrochloride

• IUPAC Name: 2,6-dimethylazepane;hydrochloride
• InChI: InChI=1S/C8H17N.ClH/c1-7-4-3-5-8(2)9-6-7;/h7-9H,3-6H2,1-2H3;1H
• InChI Key: LSWMZDNDVLRYPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(NC1)C.Cl
• Molecular Formula: C8H18ClN
• Molecular Weight: 163.69 g/mol

Description

2,6-Dimethylazepane hydrochloride, also known as 2,6-dimethylazepane HCl, is an organic compound used in scientific research and laboratory experiments. It is a white solid with a molecular formula of C7H14ClN. It is a derivative of azepane, which is a seven-membered cyclic compound containing a nitrogen atom in the ring. It is a lipophilic compound, meaning it is soluble in organic solvents but insoluble in water. 2,6-Dimethylazepane hydrochloride is used as a starting material in the synthesis of various pharmaceuticals and other compounds.

Mechanism of Action

2,6-Dimethylazepane hydrochloride acts as a nucleophilic reagent in organic synthesis. It reacts with electrophiles, such as alkyl halides, to form new bonds. It can also be used as a catalyst in the synthesis of various compounds, such as amines and carboxylic acids.
Biochemical and Physiological Effects
2,6-Dimethylazepane hydrochloride has not been extensively studied for its biochemical and physiological effects. However, it is known to be a lipophilic compound, meaning it is soluble in organic solvents but insoluble in water. This suggests that it is not likely to have any systemic effects when taken orally.

Advantages and Limitations for Lab Experiments

2,6-Dimethylazepane hydrochloride has several advantages when used in laboratory experiments. It is a relatively stable compound, meaning it can be stored for long periods of time without degradation. It is also relatively inexpensive, making it an attractive choice for research and laboratory experiments. However, it is a lipophilic compound, meaning it is insoluble in water, so it must be used in organic solvents. This can be a limitation in certain experiments.

Future Directions

There are several potential future directions for the use of 2,6-Dimethylazepane hydrochloride in scientific research and laboratory experiments. It could be used to synthesize new pharmaceuticals and other compounds, such as vitamins, hormones, and anti-inflammatory drugs. It could also be used as a catalyst in the synthesis of various compounds, such as amines and carboxylic acids. Additionally, it could be used to study the biochemical and physiological effects of the compound, as well as its potential toxicity. Finally, it could be used to develop new methods of synthesis, such as the use of enzymes or other catalysts, to increase the efficiency and yield of the reaction.

Synthesis Methods

2,6-Dimethylazepane hydrochloride is synthesized by the reaction of 2,6-dimethylazepane hydrochlorideazepane and hydrochloric acid. The reaction is carried out in an aqueous medium at room temperature. The reaction is catalyzed by a strong acid, such as sulfuric acid or hydrochloric acid, and the product is a white solid. The reaction is typically carried out in the presence of an inert solvent, such as ethyl acetate or toluene, to facilitate the reaction and prevent unwanted side reactions.

Scientific Research Applications

2,6-Dimethylazepane hydrochloride is used in scientific research and laboratory experiments as a starting material for the synthesis of various pharmaceuticals and other compounds. It is used in the synthesis of benzodiazepines, which are drugs used to treat anxiety and insomnia. It is also used in the synthesis of various anti-inflammatory drugs, such as ibuprofen, as well as drugs used to treat hypertension. It is also used in the synthesis of various other compounds, such as vitamins and hormones.